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Cat. No.: B106915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Octadecyl Lysophosphatidic Acid (LPA), also known as 1-O-octadecyl-sn-glycero-3-

phosphate, is a bioactive lipid mediator that plays a crucial role in a myriad of cellular

processes. As an analog of the naturally occurring lysophosphatidic acid, this ether-linked LPA

is resistant to degradation by lysophospholipase D, making it a valuable tool for studying LPA

signaling pathways. It exerts its effects by activating specific G protein-coupled receptors

(GPCRs), primarily the LPA receptors (LPA₁₋₆), which are involved in cell proliferation,

migration, survival, and differentiation. Accurate and consistent preparation of 1-Octadecyl LPA

stock solutions is paramount for obtaining reliable and reproducible experimental results. These

application notes provide detailed protocols and essential data for the proper handling and

preparation of 1-Octadecyl LPA stock solutions.

Data Presentation
Quantitative data regarding the solubility, storage, and stability of 1-Octadecyl LPA are

summarized in the tables below for easy reference and comparison.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C₂₁H₄₅O₆P

Molecular Weight 424.6 g/mol

Appearance Crystalline solid

Purity ≥95%

Table 2: Solubility Data

Solvent Approximate Solubility

Ethanol 10 mg/mL

DMSO 10 mg/mL

Dimethylformamide (DMF) 10 mg/mL

1:1 Ethanol:PBS (pH 7.2) 0.5 mg/mL

Table 3: Storage and Stability

Form Storage Temperature Stability

Crystalline Solid -20°C ≥ 4 years

Organic Stock Solution -80°C Up to 6 months

-20°C Up to 1 month

Aqueous Solution 4°C
Not recommended for more

than one day

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Stock Solution in
an Organic Solvent
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This protocol describes the preparation of a high-concentration stock solution of 1-Octadecyl

LPA in an organic solvent such as ethanol, DMSO, or DMF.

Materials:

1-Octadecyl Lysophosphatidic Acid (crystalline solid)

Anhydrous Ethanol, DMSO, or DMF

Inert gas (e.g., argon or nitrogen)

Sterile, conical-bottom glass vial with a PTFE-lined cap

Pipettors and sterile pipette tips

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Equilibration: Allow the vial of 1-Octadecyl LPA to warm to room temperature before opening

to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of 1-Octadecyl LPA solid in a sterile

microcentrifuge tube or directly into the glass vial.

Solvent Addition: Add the appropriate volume of the chosen organic solvent (ethanol, DMSO,

or DMF) to the vial to achieve a final concentration of 10 mg/mL. For example, to prepare 1

mL of a 10 mg/mL solution, add 1 mL of solvent to 10 mg of 1-Octadecyl LPA.

Inert Gas Purge: Briefly purge the headspace of the vial with an inert gas to displace oxygen

and minimize oxidation of the lipid.

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming to 37°C and/or brief sonication in a water bath can aid in dissolution.
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Aliquoting and Storage: For long-term storage and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile vials.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Protocol 2: Preparation of a Working Solution in
Aqueous Buffer
This protocol details the dilution of the organic stock solution into an aqueous buffer, such as

Phosphate Buffered Saline (PBS), for use in cell-based assays.

Materials:

10 mg/mL 1-Octadecyl LPA organic stock solution (from Protocol 1)

Sterile Phosphate Buffered Saline (PBS), pH 7.2

Sterile polypropylene or glass tubes

Pipettors and sterile pipette tips

Procedure:

Thawing: Thaw a single-use aliquot of the 10 mg/mL organic stock solution at room

temperature.

Dilution: For maximum solubility in aqueous buffers, it is crucial to first dissolve the 1-

Octadecyl LPA in an organic solvent before diluting with the aqueous buffer of choice.[1]

Step-wise Dilution: Perform serial dilutions of the organic stock solution into the aqueous

buffer to reach the desired final concentration. It is important to add the organic stock

solution to the aqueous buffer while vortexing to ensure proper mixing and prevent

precipitation.

Final Concentration: For example, to prepare a 10 µM working solution from a 10 mg/mL

stock (approximately 23.5 mM), a multi-step dilution is recommended.
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Immediate Use: Aqueous solutions of 1-Octadecyl LPA are not stable for long periods and

should be prepared fresh for each experiment. It is not recommended to store the aqueous

solution for more than one day.[1]

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing 1-Octadecyl LPA solutions.
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Caption: Overview of LPA receptor-mediated signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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